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Compound of Interest

Compound Name: Calcium fluorophosphate

Cat. No.: B1242447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding

of calcium fluorophosphate (CaPO3F) solubility in aqueous solutions. Given the specialized

nature of this compound, this document consolidates the available quantitative data, details

relevant experimental methodologies, and visualizes the underlying chemical processes to

support research and development activities.

Quantitative Solubility Data
The aqueous solubility of calcium fluorophosphate has been characterized in a limited

number of studies. The primary quantitative value available in the literature is summarized in

the table below. It is important to note that this value has been cited from a study conducted in

the mid-20th century, and further research under varied conditions (e.g., different pH,

temperature, and ionic strength) would be beneficial for a more complete understanding.

Compound
Temperature
(°C)

Solubility in
Water ( g/100
mL)

Molar
Solubility
(mol/L)

Source

Calcium

Fluorophosphate

(CaPO3F)

27 0.417 ~0.0302
Rowley &

Stuckey, 1956[1]
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Note: The molar solubility was calculated based on the molecular weight of anhydrous calcium
fluorophosphate (138.05 g/mol ). The original literature refers to a dihydrate form, which

would slightly alter this calculated value.

Dissolution and Complex Formation
The dissolution of solid calcium fluorophosphate in an aqueous solution is an equilibrium

process where the solid salt dissociates into its constituent ions, calcium (Ca²⁺) and

monofluorophosphate (PO₃F²⁻).

CaPO₃F (solid) Ca²⁺(aq) + PO₃F²⁻(aq)Dissolution

Precipitation
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Dissolution equilibrium of calcium fluorophosphate.

In addition to the dissolution of the solid, the formation of a soluble, neutral calcium

monofluorophosphate complex has been reported. This complex, [Ca(PO₃F)]⁰, exists in

equilibrium with the free ions in solution.

Formation of Soluble Calcium Monofluorophosphate
Complex
Studies have investigated the formation of a soluble, neutral complex of calcium and

monofluorophosphate ions in aqueous solutions. The formation constant for this complex

provides insight into the speciation of these ions in solution.

Complex Temperature (°C)
Formation
Constant (K_f)
(M⁻¹)

Source

[Ca(PO₃F)]⁰ 37 315 ± 10
Cruañes et al.,

1989[2]

The equilibrium for the formation of this soluble complex can be represented as:
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Ca²⁺(aq) + PO₃F²⁻(aq) ⇌ [Ca(PO₃F)]⁰(aq)

Product
Ca²⁺

[Ca(PO₃F)]⁰

PO₃F²⁻
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Formation of the soluble calcium monofluorophosphate complex.

Experimental Protocols
Detailed experimental protocols for determining the solubility of calcium fluorophosphate are

not extensively available in recent literature. However, based on standard methodologies for

solubility determination and the information available from related studies, a general

experimental workflow can be outlined.

General Solubility Determination Workflow
A common method for determining the solubility of a sparingly soluble salt like calcium
fluorophosphate is the equilibrium saturation method.
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Sample Preparation

Phase Separation

Quantitative Analysis

Data Processing

Add excess CaPO₃F to deionized water

Equilibrate at constant temperature with stirring

Filter the saturated solution

Collect the clear filtrate

Determine Ca²⁺ concentration (e.g., by AAS or ICP-OES) Determine PO₃F²⁻ concentration (e.g., by ion chromatography)

Calculate molar solubility and solubility in g/100 mL
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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